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Compound of Interest

Compound Name: 3-Bromo-4-methylaniline

Cat. No.: B027599

Technical Guide: 3-Bromo-4-methylaniline

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
Bromo-4-methylaniline, a key intermediate in organic synthesis.

Physicochemical Data

The fundamental molecular properties of 3-Bromo-4-methylaniline are summarized in the
table below for easy reference.
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Property Value Source
Molecular Formula C7HsBrN [1112]
Molecular Weight 186.05 g/mol [21[31[4]
Alternate Molecular Weight 186.049 g/mol [1]
Alternate Molecular Weight 186.07 g/mol [5]

CAS Number 7745-91-7 [41[5]
Appearance Solid [4]
Melting Point 27-30 °C [41151[6]
Boiling Point 254-257 °C [4]16]

3-Bromo-p-toluidine,
Synonyms Benzenamine, 3-bromo-4- [2]

methyl-

Experimental Applications

3-Bromo-4-methylaniline serves as a versatile precursor in various organic synthesis
applications. Notably, it is utilized in the synthesis of 1,7-dihalo Troger's base isomers.[4][6] It is
also employed as a substrate in investigations of gas-phase radical cation reactions using ion-
trap mass spectrometry.[4][6]

While specific, detailed experimental protocols are highly dependent on the target molecule
and reaction conditions, a generalized workflow for a synthetic application involving 3-Bromo-
4-methylaniline is outlined below.

Logical Workflow: Synthesis Involving 3-Bromo-4-
methylaniline

The following diagram illustrates a conceptual workflow for a typical synthetic procedure
starting from 3-Bromo-4-methylaniline.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=T999910655&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/82187
https://pubchem.ncbi.nlm.nih.gov/compound/82187
http://www.stenutz.eu/chem/solv6.php?name=3-bromo-4-methylaniline
https://www.sigmaaldrich.com/JP/ja/product/aldrich/360619
https://webbook.nist.gov/cgi/cbook.cgi?ID=T999910655&Mask=4
https://www.chemsrc.com/en/cas/7745-91-7_243072.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/360619
https://www.chemsrc.com/en/cas/7745-91-7_243072.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/360619
https://www.sigmaaldrich.com/JP/ja/product/aldrich/360619
https://www.chemsrc.com/en/cas/7745-91-7_243072.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6342737.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/360619
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6342737.htm
https://pubchem.ncbi.nlm.nih.gov/compound/82187
https://www.benchchem.com/product/b027599?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/360619
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6342737.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/360619
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6342737.htm
https://www.benchchem.com/product/b027599?utm_src=pdf-body
https://www.benchchem.com/product/b027599?utm_src=pdf-body
https://www.benchchem.com/product/b027599?utm_src=pdf-body
https://www.benchchem.com/product/b027599?utm_src=pdf-body
https://www.benchchem.com/product/b027599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Preparation

‘Work-up & Purification

’ Quenching & Extraction

’ Chromatography / Recrystallization }»H»

l

3-Bromo-4-methylaniline

Click to download full resolution via product page

A generalized synthetic workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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